1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane

• IUPAC Name: 1-(azepan-1-yl)-2-(4-chloro-3,5-dimethylphenoxy)ethanone
• InChI: InChI=1S/C16H22ClNO2/c1-12-9-14(10-13(2)16(12)17)20-11-15(19)18-7-5-3-4-6-8-18/h9-10H,3-8,11H2,1-2H3
• InChI Key: YSOGXFSNMYWERP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)N2CCCCCC2
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

Synthesis Analysis

The synthesis of compounds with complex structures often involves multi-step reactions, including rearrangements and ring expansions. For example, the base-catalyzed reaction of dimethyl 4-chloromethyl-1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate can lead to derivatives of azepines, demonstrating the versatility of these methods in synthesizing heterocyclic compounds (Anderson & Johnson, 1966).

Molecular Structure Analysis

The molecular structure of similar compounds, such as azepines, can be studied through various forms of spectroscopy and crystallography. The polymorphism and supramolecular assembly of these molecules are influenced by their molecular conformations and intermolecular interactions, such as hydrogen bonds and C-Cl...π(arene) interactions (Acosta Quintero et al., 2019).

Chemical Reactions and Properties

The chemical reactivity of azepine derivatives involves various reactions, including rearrangement and cyclization. These reactions are critical for understanding the chemical properties and potential applications of these compounds (Allgrove et al., 1971).

Scientific Research Applications

Environmental Impact and Human Health

• Persistent Organic Pollutants (POPs) and Health Risks : Studies have shown that low-level exposure to certain POPs, which may include compounds structurally related to "1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane", is associated with increased risk of diabetes and other health conditions. The dose-response relation between serum concentrations of POPs and diabetes prevalence indicates that even low-level exposure can significantly impact human health (Lee et al., 2006).

• Chlorophenoxy Herbicides and Birth Outcomes : An ecologic study in the U.S. wheat-producing states found significant associations between the use of chlorophenoxy herbicides (e.g., 2,4-D and MCPA) and increased rates of birth malformations and other adverse perinatal outcomes. This suggests that exposure to such chemicals could pose risks to developing fetuses and underscores the need for careful management of chemical usage in agriculture (Schreinemachers, 2003).

• Exposure in Developing Countries : A study investigating levels and temporal trends of POPs in adults from Guinea-Bissau found decreasing concentrations of certain POPs over time, which may reflect the impact of national and international management efforts. However, the increasing concentrations of polybrominated diphenyl ethers (PBDEs), albeit at low levels, indicate changing patterns of chemical exposure and potential emerging risks (Linderholm et al., 2010).

Safety and Hazards

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]azepane should be handled with care due to its potential hazards. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

For more detailed information, refer to relevant peer-reviewed papers and technical documents. If you need further assistance, feel free to ask!